Cas no 1159511-83-7 (6-Bromo-1,5-dimethyl-1H-indazole)

6-Bromo-1,5-dimethyl-1H-indazole is a brominated indazole derivative characterized by its distinct molecular structure, featuring a bromo substituent at the 6-position and methyl groups at the 1- and 5-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety enhances reactivity, enabling selective functionalization in cross-coupling reactions, while the methyl groups contribute to steric and electronic modulation. The compound's stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, where it may be employed in the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in research and industrial processes.
6-Bromo-1,5-dimethyl-1H-indazole structure
1159511-83-7 structure
Product Name:6-Bromo-1,5-dimethyl-1H-indazole
CAS No:1159511-83-7
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD12028628
CID:1205810
PubChem ID:44119461
Update Time:2025-05-28

6-Bromo-1,5-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1,5-dimethylindazole
    • KB-99413
    • CTK6B6223
    • SureCN722949
    • 6-Bromo-1,5-dimethyl-1H-indazole
    • C-2370
    • OR40132
    • AG-C-08083
    • WIZYXBZBDVQMCU-UHFFFAOYSA-N
    • SCHEMBL722949
    • DA-19302
    • MFCD12028628
    • CS-0061346
    • 6-Bromo-1,5-dimethyl-1H-indazole, AldrichCPR
    • PS-5006
    • 1159511-83-7
    • 1H-Indazole, 6-bromo-1,5-dimethyl-
    • DTXSID30657248
    • AKOS025404222
    • MDL: MFCD12028628
    • Inchi: 1S/C9H9BrN2/c1-6-3-7-5-11-12(2)9(7)4-8(6)10/h3-5H,1-2H3
    • InChI Key: WIZYXBZBDVQMCU-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=NN2C)C=C1C

Computed Properties

  • Exact Mass: 223.99500
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.64420

6-Bromo-1,5-dimethyl-1H-indazole Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

6-Bromo-1,5-dimethyl-1H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-1,5-dimethyl-1H-indazole Pricemore >>

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6-Bromo-1,5-dimethyl-1H-indazole Production Method

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